Cas no 161123-95-1 (5-Pyrimidinecarboxaldehyde,2-fluoro-1,6-dihydro-6-oxo-)

• Product Name: 5-Pyrimidinecarboxaldehyde,2-fluoro-1,6-dihydro-6-oxo-
• CAS No: 161123-95-1
• MF: C₅H₃FN₂O₂
• MW: 142.08792424202
• CID: 109682
• PubChem ID: 10261192
• Update Time: 2025-04-18

5-Pyrimidinecarboxaldehyde,2-fluoro-1,6-dihydro-6-oxo- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxaldehyde,2-fluoro-1,6-dihydro-6-oxo-
• 2-fluoro-6-oxo-1H-pyrimidine-5-carbaldehyde
• 5-Pyrimidinecarboxaldehyde, 2-fluoro-1,4-dihydro-4-oxo- (9CI)
• 161123-95-1
• 2-Fluoro-6-oxo-1,6-dihydropyrimidine-5-carbaldehyde

• Inchi： 1S/C5H3FN2O2/c6-5-7-1-3(2-9)4(10)8-5/h1-2H,(H,7,8,10)
• InChI Key： GVSKNEUJYYLNKS-UHFFFAOYSA-N
• SMILES： FC1=NC=C(C=O)C(N1)=O

Computed Properties

• Exact Mass: 142.01789
• Monoisotopic Mass: 142.01785550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 58.5Ų

Experimental Properties

• PSA: 58.53